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This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and professionals working with salt hydrates for
building energy storage applications.

Troubleshooting Guides

This section addresses common challenges encountered during the experimental use of salt
hydrates as phase change materials (PCMs).

Issue 1: Supercooling
e Q1: My salt hydrate PCM is not solidifying at its freezing point. What is happening?

o Al: This phenomenon is known as supercooling, where the material remains in a liquid
state below its freezing temperature due to a lack of nucleation sites for crystal growth.[1]
[2] This delays or prevents the release of stored latent heat, significantly impacting the
performance of the energy storage system.[2]

e Q2: How can | prevent or reduce supercooling in my salt hydrate PCM?
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o A2: The most common and effective method to mitigate supercooling is by introducing
nucleating agents.[3] These are additives that provide heterogeneous nucleation sites,
facilitating crystal formation closer to the theoretical freezing point.

e Q3: What are some effective nucleating agents for common salt hydrates?

o A3: The selection of a nucleating agent is specific to the salt hydrate. Some well-
documented combinations include:

» Sodium Sulfate Decahydrate (Na2S0Oa4-10H20): Borax (Sodium Tetraborate
Decahydrate) is a commonly used nucleating agent.[4] The addition of 6 wt.% borax can
reduce the supercooling of Na2SOa4:10H20 by 76%.[4]

» Sodium Acetate Trihydrate (CHsCOONa-3H20): Disodium hydrogen phosphate
dodecahydrate (NazHPOa4-12H20) can reduce the supercooling degree to 0.6°C when
added at 4 wt.%.[5]

» Calcium Chloride Hexahydrate (CaClz2-6H20): Adding strontium chloride hexahydrate
(SrCl2:6H20) as a nucleating agent can effectively reduce supercooling.

e Q4: I've added a nucleating agent, but supercooling still occurs. What should | do?
o A4:

» Check the concentration: The effectiveness of a nucleating agent is concentration-
dependent. Ensure you are using the optimal concentration as recommended in the
literature.

» Ensure proper dispersion: The nucleating agent must be uniformly dispersed throughout
the salt hydrate melt. Inadequate mixing can lead to localized areas with insufficient
nucleation sites.

» Consider cooling rate: High cooling rates can sometimes exacerbate supercooling. Try
reducing the cooling rate to allow more time for nucleation and crystal growth.[4]

» Investigate chemical compatibility: Ensure the nucleating agent is chemically stable and
does not react undesirably with the salt hydrate over multiple thermal cycles.
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Issue 2: Phase Segregation

e QI: After several melting/freezing cycles, the performance of my salt hydrate PCM has
degraded. What could be the cause?

o Al: This is likely due to phase segregation, a phenomenon where the anhydrous salt and
water separate during the melting process.[3] Due to density differences, the heavier
anhydrous salt settles at the bottom of the container, leading to a non-uniform composition
and a reduction in the latent heat of fusion over cycles.[3]

e Q2: How can | prevent phase segregation in my salt hydrate PCM?
o A2: Several strategies can be employed to combat phase segregation:

» Thickening Agents: Adding thickeners or gelling agents increases the viscosity of the
molten salt hydrate, which suspends the anhydrous salt particles and prevents them
from settling.[6][7]

» Microencapsulation: Encapsulating the salt hydrate in small shells (microcapsules) can
physically prevent the separation of the salt and water phases.[3][8]

» Porous Matrices: Incorporating the salt hydrate into a porous support material, such as
expanded graphite or silica fume, can help to maintain a uniform distribution through
capillary action.[3]

* Q3: What are some effective thickeners, and do they affect energy storage capacity?

o A3: Common thickeners include carboxymethyl cellulose (CMC) and xanthan gum.[7]
While effective at preventing phase segregation, the addition of thickeners can slightly
reduce the overall energy storage density of the PCM because they do not contribute to
the latent heat storage.[3] For example, adding 25 wt.% super-absorbent polymers can
eliminate segregation in CaClz-6H20.[3]

Issue 3: Corrosion

e Q1: I've noticed corrosion on the metal container holding my salt hydrate PCM. Is this
expected?
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o Al: Yes, salt hydrates can be corrosive to certain metals, which can lead to leakage of the
PCM and degradation of the container over time.[9] The corrosiveness depends on the
specific salt hydrate and the type of metal.

¢ Q2: Which metals are most and least compatible with salt hydrate PCMs?

o A2:

» Generally Recommended: Stainless steel is often recommended as a container material
for inorganic PCMs due to its good corrosion resistance.[2]

» Use with Caution: Copper and aluminum alloys may be suitable for some salt hydrates,
but their compatibility should be thoroughly tested.[2][10] For instance, copper shows
resistance to calcium chlorides but not to sodium acetates.[10]

» Not Recommended: Carbon steel is generally not recommended for use with most salt
hydrate PCMs.[2]

e Q3: How can | mitigate corrosion?
o A3:

» Material Selection: Choose a container material that is known to be compatible with
your specific salt hydrate.

= Corrosion Inhibitors: In some cases, corrosion inhibitors can be added to the salt
hydrate to reduce its corrosive effects.

» Coatings: Applying a protective coating to the interior of the metal container can provide
a barrier against corrosion.

Frequently Asked Questions (FAQs)

¢ Q1: What are the main advantages of using salt hydrates for building energy storage?

o Al: Salt hydrates offer several advantages, including high volumetric latent heat storage
density, a wide range of melting temperatures suitable for various building applications,
non-flammability, and relatively low cost compared to organic PCMs.[1][11]
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e Q2: What is the typical energy storage density of salt hydrate PCMs?

o A2: Salt hydrate PCMs typically have a volumetric latent heat storage capacity in the
range of 45-120 kWh/m3.[5][12]

e Q3: How does the thermal conductivity of salt hydrates compare to other PCMs?

o A3: The thermal conductivity of salt hydrates (typically 0.5 to 1.5 W/(m-K)) is generally
higher than that of organic PCMs.[3][13] However, it is still relatively low, and
enhancement is often desired.

e Q4: How can | improve the thermal conductivity of my salt hydrate PCM?

o A4: The thermal conductivity can be enhanced by adding materials with high thermal
conductivity, such as:

» Graphite (expanded graphite, graphene nanoplatelets)[6][12]
» Metal foams or nanopatrticles

» Carbon nanotubes[5] For example, adding 12 wt% of expanded graphite to a salt
hydrate composite can increase its thermal conductivity to 6.4 W/(m-K).[5][12]

Data Presentation

Table 1: Effect of Nucleating Agents on Supercooling of Salt Hydrates
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Supercoolin  Supercoolin
Salt Nucleating Concentrati g Degree g Degree
. . Reference
Hydrate Agent on (wt.%) (°C) without  (°C) with
Nucleator Nucleator
Sodium
Sulfate
Decahydrate Borax 6 ~30 ~7.2 [4]
(Na2S04-10H
20)
Sodium Disodium
Acetate hydrogen
Trihydrate phosphate 4 >20 0.6 [5]
(CH3COONa-  dodecahydrat
3H20) e
Calcium ]
Strontium
Chloride )
Chloride 4 >15 <3 [3]
Hexahydrate
Hexahydrate
(CaCl2:6H20)
Table 2: Corrosion Rates of Metals in Salt Hydrate PCMs
Salt Hydrate Corrosion Recommendati
Metal Reference
PCM Rate (g/m2d) on
] Calcium Chloride ) o Not
Aluminum High (pitting) [10]
Hexahydrate Recommended
Calcium Chloride Cautiously
Copper Low [10]
Hexahydrate Recommended
_ Various Salt
Stainless Steel Very Low Recommended [2][14]
Hydrates
Various Salt Not
Carbon Steel High [2]
Hydrates Recommended
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Table 3: Thermal Conductivity Enhancement of Salt Hydrates

Thermal Thermal
Salt Enhanceme Concentrati Conductivit Conductivit
i Reference
Hydrate nt Material on (wt.%) y (WI(m-K)) y (WI(m-K))
- Pure - Enhanced
Calcium
) Reduced

Chloride

Graphene 0.56 1.01 [15]
Hexahydrate ]

Oxide
(CaCl2:6H20)
Eutectic

Expanded
(SCD & _ 0.82 2.74 [12]

Graphite
SDPD)
Sodium

Graphene
Acetate ~0.6 ~0.93 [6]

_ Nanoplatelets

Trihydrate

Experimental Protocols

1.

Differential Scanning Calorimetry (DSC) for Thermal Properties Analysis

Objective: To determine the melting/freezing temperatures and latent heat of fusion of a salt

hydrate PCM.

Methodology:

o Sample Preparation: Accurately weigh 5-10 mg of the salt hydrate sample into a

hermetically sealed aluminum DSC pan. An empty, sealed pan is used as a reference.

o Instrument Setup: Place the sample and reference pans into the DSC instrument.

o Thermal Program:

» Equilibrate the sample at a temperature well below its expected freezing point (e.qg.,

-20°C) for 5-10 minutes to ensure complete solidification.
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» Ramp the temperature up at a constant heating rate (e.g., 5-10 °C/min) to a
temperature above its expected melting point (e.g., 80°C).

» Hold the sample at the high temperature for 5 minutes to ensure complete melting.

= Ramp the temperature down at a constant cooling rate (e.g., 5-10 °C/min) back to the
starting temperature.

o Data Analysis: The DSC software will record the heat flow as a function of temperature.

» Melting/Freezing Point: The peak of the endothermic (melting) or exothermic (freezing)
curve corresponds to the phase change temperature.

» Latent Heat of Fusion: The area under the phase change peak represents the latent
heat of fusion.

2. Thermogravimetric Analysis (TGA) for Thermal Stability Assessment

o Objective: To determine the dehydration temperature and thermal stability of a salt hydrate
PCM.

o Methodology:

o Sample Preparation: Place a small, accurately weighed amount (10-20 mg) of the salt
hydrate sample into a TGA crucible.

o Instrument Setup: Place the crucible onto the TGA balance.

o Thermal Program:

» Heat the sample from ambient temperature to a high temperature (e.g., 200°C) at a
constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen).

o Data Analysis: The TGA instrument records the mass of the sample as a function of
temperature.

» Dehydration Temperature: A step-wise loss of mass in the TGA curve indicates the loss
of water molecules (dehydration). The onset temperature of this mass loss is the
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dehydration temperature.

» Thermal Stability: The temperature at which significant mass loss begins indicates the
upper limit of the material's thermal stability.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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